Cas no 882309-72-0 (Methyl 2-amino-6-(trifluoromethyl)-1H-indole-3-carboxylate)

Methyl 2-amino-6-(trifluoromethyl)-1H-indole-3-carboxylate is a fluorinated indole derivative with significant utility in pharmaceutical and agrochemical research. The trifluoromethyl group enhances its metabolic stability and lipophilicity, making it a valuable intermediate for drug discovery. The presence of both amino and ester functional groups allows for further derivatization, enabling the synthesis of diverse heterocyclic compounds. This compound is particularly useful in the development of bioactive molecules due to its structural versatility and potential for modulating biological activity. Its high purity and well-characterized properties ensure reliable performance in synthetic applications. Suitable for use under controlled conditions, it is commonly employed in medicinal chemistry and material science research.

Methyl 2-amino-6-(trifluoromethyl)-1H-indole-3-carboxylate structure

882309-72-0 structure

Product name:Methyl 2-amino-6-(trifluoromethyl)-1H-indole-3-carboxylate

CAS No:882309-72-0

MF:C₁₁H₉F₃N₂O₂

MW:258.196573019028

CID:4658380

PubChem ID:614749

Methyl 2-amino-6-(trifluoromethyl)-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-amino-6-(trifluoromethyl)-1H-indole-3-carboxylate
- Methyl 2-amino-6-(trifluoromethyl)-1H-indole-3-carboxylate #
- Indole-3-carboxylic acid, 2-amino-6-trifluoromethyl-, methyl ester
- Inchi： 1S/C11H9F3N2O2/c1-18-10(17)8-6-3-2-5(11(12,13)14)4-7(6)16-9(8)15/h2-4,16H,15H2,1H3
- InChI Key： XAWWTCCYXHDTFT-UHFFFAOYSA-N
- SMILES： FC(C1C=CC2C(C(=O)OC)=C(N)NC=2C=1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 335
XLogP3: 3
Topological Polar Surface Area: 68.1

Methyl 2-amino-6-(trifluoromethyl)-1H-indole-3-carboxylate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-18578035-1.0g	methyl 2-amino-6-(trifluoromethyl)-1H-indole-3-carboxylate	882309-72-0	95.0%	1.0g	$614.0	2025-02-19
Chemenu	CM334166-5g	Methyl 2-amino-6-(trifluoromethyl)-1H-indole-3-carboxylate	882309-72-0	95%+	5g	$3250	2021-08-18
Enamine	EN300-18578035-1g	methyl 2-amino-6-(trifluoromethyl)-1H-indole-3-carboxylate	882309-72-0	95%	1g	$614.0	2023-09-18
1PlusChem	1P021JRR-50mg	methyl2-amino-6-(trifluoromethyl)-1H-indole-3-carboxylate	882309-72-0	95%	50mg	$222.00	2024-04-20
1PlusChem	1P021JRR-10g	methyl2-amino-6-(trifluoromethyl)-1H-indole-3-carboxylate	882309-72-0	95%	10g	$3323.00	2024-04-20
Aaron	AR021K03-100mg	methyl2-amino-6-(trifluoromethyl)-1H-indole-3-carboxylate	882309-72-0	95%	100mg	$303.00	2025-02-14
Aaron	AR021K03-1g	methyl2-amino-6-(trifluoromethyl)-1H-indole-3-carboxylate	882309-72-0	95%	1g	$870.00	2025-02-14
Enamine	EN300-18578035-10.0g	methyl 2-amino-6-(trifluoromethyl)-1H-indole-3-carboxylate	882309-72-0	95.0%	10.0g	$2638.0	2025-02-19
Chemenu	CM334166-1g	Methyl 2-amino-6-(trifluoromethyl)-1H-indole-3-carboxylate	882309-72-0	95%+	1g	$1083	2021-08-18
Chemenu	CM334166-250mg	Methyl 2-amino-6-(trifluoromethyl)-1H-indole-3-carboxylate	882309-72-0	95%+	250mg	$25	2022-08-31